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Compound of Interest

Compound Name: 3-Bromo-5-nitroaniline

Cat. No.: B1329233 Get Quote

A Technical Guide to 3-Bromo-5-nitroaniline
This technical guide provides a concise overview of the fundamental physicochemical

properties of 3-Bromo-5-nitroaniline, tailored for researchers, scientists, and professionals in

drug development.

Core Physicochemical Data
3-Bromo-5-nitroaniline is an aromatic amine and a nitro compound. Its core quantitative data

are summarized in the table below for ease of reference.

Property Value Citations

Molecular Formula C6H5BrN2O2 [1][2][3]

Molecular Weight 217.02 g/mol [2][3]

Monoisotopic Mass 215.95344 Da [1][3]

IUPAC Name 3-bromo-5-nitroaniline [3]

CAS Number 55215-57-1 [1][4]
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The following diagram illustrates the relationship between the different identifiers and key

properties of 3-Bromo-5-nitroaniline.

Key identifiers and properties of 3-Bromo-5-nitroaniline.

Experimental Protocols
While specific, detailed experimental protocols involving 3-Bromo-5-nitroaniline are highly

application-dependent, a general synthetic procedure is available.

Synthesis of 3-Bromo-5-nitroaniline from 1-Bromo-3,5-dinitrobenzene[5]

A general procedure for the synthesis of 3-bromo-5-nitroaniline involves the selective

reduction of one nitro group in 1-bromo-3,5-dinitrobenzene.[5]

Reactants: To a solution of 1-bromo-3,5-dinitrobenzene (1 equivalent) in ethanol, an aqueous

solution of 20% ammonium sulfide ((NH4)2S, 2.2 equivalents) is added at room temperature.

[5]

Reaction: The mixture is heated to reflux for 2 hours.[5]

Workup: Upon completion, the reaction is cooled and diluted with ethyl acetate and water.

The organic layer is separated, washed with saturated saline, and concentrated under

reduced pressure.[5]

Purification: The crude product is then purified by silica gel column chromatography using a

mixture of ethyl acetate and hexane as the eluent to yield 3-bromo-5-nitroaniline as an

orange solid.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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